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An In-depth Examination of CAS 1392512-54-7 for Advanced Research and Drug Development

Introduction

In the landscape of modern medicinal chemistry and organic synthesis, arylboronic acids stand
out as remarkably versatile building blocks. Their prominence is largely due to their pivotal role
in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction.[1]
[2] Among these valuable reagents, 2,6-Dimethyl-4-fluorophenylboronic acid (CAS
1392512-54-7) has emerged as a compound of significant interest. Its unique substitution
pattern—a fluorine atom flanked by two methyl groups—imparts specific steric and electronic
properties that researchers can leverage to construct complex molecular architectures with
high precision.

This technical guide provides a comprehensive overview of 2,6-Dimethyl-4-
fluorophenylboronic acid, tailored for researchers, scientists, and drug development
professionals. We will delve into its chemical and physical properties, explore its synthesis and
reactivity, and highlight its applications, particularly in the realm of drug discovery.
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Core Chemical and Physical Properties

A thorough understanding of a reagent's fundamental properties is paramount for its effective
and safe use in a laboratory setting. The key physicochemical characteristics of 2,6-Dimethyl-

4-fluorophenylboronic acid are summarized below.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Synthesis and Mechanistic Considerations

While specific, detailed synthetic procedures for 2,6-Dimethyl-4-fluorophenylboronic acid
are not extensively documented in publicly available literature, its synthesis can be inferred
from established methods for preparing analogous arylboronic acids.[9][10] A common and
effective route involves the lithiation of a suitably substituted aryl halide followed by quenching
with a trialkyl borate ester and subsequent hydrolysis.

A plausible synthetic pathway is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 10. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [2,6-Dimethyl-4-fluorophenylboronic acid: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1425911#2-6-dimethyl-4-fluorophenylboronic-acid-
cas-number-1392512-54-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/boronic-acid-derivatives-essential-tools-modern-medicinal-chemistry-dw
https://www.nbinno.com/article/pharmaceutical-intermediates/optimizing-organic-synthesis-role-3-cyano-4-fluorophenylboronic-acid-dw
https://www.reagentia.eu/p/1392512-54-7-4-fluoro-2-6-dimethylphenyl-boronic-acid-1-x-1-g-r01k1ws/
https://www.chemscene.com/product/1392512-54-7.html
https://m.chemicalbook.com/ProductCatalog_EN/20-34.htm
https://www.fluoromart.com/products/342636-66-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB83120127.htm
https://labchem-wako.fujifilm.com/us/product/detail/W01W0232-8488.html
https://labchem-wako.fujifilm.com/us/product/detail/W01W0232-8488.html
https://labchem-wako.fujifilm.com/us/product/detail/W01W0232-8488.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://www.researchgate.net/publication/230760023_Synthesis_and_Crystal_Structure_of_4-Amino-3-fluorophenylboronic_Acid
https://www.benchchem.com/product/b1425911#2-6-dimethyl-4-fluorophenylboronic-acid-cas-number-1392512-54-7
https://www.benchchem.com/product/b1425911#2-6-dimethyl-4-fluorophenylboronic-acid-cas-number-1392512-54-7
https://www.benchchem.com/product/b1425911#2-6-dimethyl-4-fluorophenylboronic-acid-cas-number-1392512-54-7
https://www.benchchem.com/product/b1425911#2-6-dimethyl-4-fluorophenylboronic-acid-cas-number-1392512-54-7
https://www.benchchem.com/product/b1425911?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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